Cas no 20595-48-6 ((Z)-3-(2,5-Dichlorophenyl)propenoic acid)

• Product Name: (Z)-3-(2,5-Dichlorophenyl)propenoic acid
• CAS No: 20595-48-6
• MF: C₉H₆Cl₂O₂
• MW: 217.0487408638
• CID: 2188803
• Update Time: 2023-08-06

(Z)-3-(2,5-Dichlorophenyl)propenoic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(2,5-dichlorophenyl )propenoic acid
• (Z)-3-(2,5-Dichlorophenyl)propenoic acid

• Inchi： 1S/C9H6Cl2O2/c10-7-2-3-8(11)6(5-7)1-4-9(12)13/h1-5H,(H,12,13)/b4-1-
• InChI Key： LYYBVUOVYNSRSE-RJRFIUFISA-N
• SMILES： ClC1C=CC(=CC=1/C=C\C(=O)O)Cl

Computed Properties

• Exact Mass: 215.974
• Monoisotopic Mass: 215.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3